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Introduction
Diethanolammonium linoleate is an amine salt formed from the reaction of linoleic acid, a

naturally occurring omega-6 fatty acid, and diethanolamine. This compound belongs to the

class of fatty acid amine salts, which are known for their surfactant properties. Its amphiphilic

nature, possessing both a hydrophobic alkyl chain from linoleic acid and a hydrophilic

headgroup from diethanolammonium, allows it to be effective in reducing surface tension and

forming micelles in solution. These characteristics make it a compound of interest for various

applications in research and development, including as an emulsifier, stabilizer, or solubilizing

agent in formulations. This technical guide provides a comprehensive overview of the core

physicochemical properties of Diethanolammonium linoleate, detailed experimental protocols

for their determination, and a summary of its synthesis.

Core Physicochemical Properties
The fundamental physicochemical properties of Diethanolammonium linoleate are

summarized in the tables below. These properties are crucial for understanding its behavior in

various solvent systems and for predicting its performance in different applications.
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Table 1: General Properties of Diethanolammonium
Linoleate

Property Value Source/Method

Chemical Name
Diethanolammonium (9Z,12Z)-

octadeca-9,12-dienoate
IUPAC

Synonyms
DEA-Linoleate, Linoleic acid

diethanolamine salt
-

Molecular Formula C22H45NO4 -

Molecular Weight 385.58 g/mol Calculated

Appearance

Expected to be a viscous liquid

or a waxy solid at room

temperature.

Analogy to similar compounds

Table 2: Acid-Base and Surfactant Properties
Property

Value (Estimated/Reported
Range)

Source/Method

pKa 9.0 - 9.5

Estimated from the pKa of

linoleic acid (9.24) and

diethanolamine (8.88-8.96)[1]

Critical Micelle Concentration

(CMC)
0.13 mM - 60 µM

Estimated based on values for

linoleic acid and its salts under

various conditions.[2]

Hydrophilic-Lipophilic Balance

(HLB)
~11.2

Calculated using Griffin's

Method

Table 3: Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15194538?utm_src=pdf-body
https://www.benchchem.com/product/b15194538?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethanolamine
https://surfactant.alfa-chemistry.com/hlb-value-and-calculation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source/Method

Water

Sparingly soluble (Linoleic

acid: 1.59 mg/L at 25°C)[3][4];

Diethanolamine is miscible.[5]

[6] The salt is expected to have

increased aqueous solubility

compared to the free acid.

Literature data for components

Ethanol

Soluble (Linoleic acid is

soluble/miscible;

Diethanolamine is miscible)[3]

[7][8]

Literature data for components

Organic Solvents (e.g.,

acetone, ether)

Soluble (Linoleic acid is very

soluble)[3]
Literature data for components

Experimental Protocols
Detailed methodologies for the synthesis of Diethanolammonium linoleate and the

determination of its key physicochemical properties are provided below.

Synthesis of Diethanolammonium Linoleate
This protocol describes a general method for the synthesis of Diethanolammonium linoleate
via the direct neutralization of linoleic acid with diethanolamine.

Materials:

Linoleic acid (≥99% purity)

Diethanolamine (≥99% purity)

Ethanol (anhydrous)

Rotary evaporator

Magnetic stirrer and stir bar
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Round bottom flask

Titration setup (burette, pH meter)

Procedure:

In a round bottom flask, dissolve a known molar amount of linoleic acid in a minimal amount

of anhydrous ethanol with stirring.

In a separate container, prepare an equimolar solution of diethanolamine in anhydrous

ethanol.

Slowly add the diethanolamine solution to the linoleic acid solution dropwise while stirring

continuously at room temperature.

Monitor the reaction mixture's pH using a calibrated pH meter. The reaction is complete

when the pH stabilizes, indicating the formation of the salt.

Once the reaction is complete, remove the ethanol solvent using a rotary evaporator under

reduced pressure.

The resulting product, Diethanolammonium linoleate, should be stored in a desiccator to

prevent moisture absorption.

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of Diethanolammonium linoleate.

Determination of pKa by Potentiometric Titration
This method is used to determine the acid dissociation constant (pKa) of the synthesized

Diethanolammonium linoleate.
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Materials:

Diethanolammonium linoleate

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Deionized water

pH meter with a calibrated electrode

Magnetic stirrer and stir bar

Beaker

Burette

Procedure:

Prepare a solution of Diethanolammonium linoleate of known concentration in deionized

water.

Place the solution in a beaker with a magnetic stir bar and immerse the calibrated pH

electrode.

Fill a burette with the standardized HCl solution.

Record the initial pH of the Diethanolammonium linoleate solution.

Add the HCl solution in small, known increments, recording the pH after each addition.

Continue the titration until a significant drop in pH is observed, indicating that the

equivalence point has been passed.

Plot the pH values against the volume of HCl added to generate a titration curve.

The pKa is the pH at the half-equivalence point, which is the point on the curve where half of

the Diethanolammonium linoleate has been neutralized.
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Caption: Workflow for CMC determination by surface tension measurement.

Calculation of Hydrophilic-Lipophilic Balance (HLB)
The HLB value provides an indication of the surfactant's solubility and is useful for selecting

emulsifiers for specific applications. Griffin's method is commonly used for non-ionic and ionic

surfactants.

Griffin's Method Formula:

HLB = 20 * (Mh / M)

Where:
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Mh = molecular mass of the hydrophilic portion of the molecule

M = molecular mass of the whole molecule

Calculation for Diethanolammonium Linoleate:

Hydrophilic portion: Diethanolammonium (C4H12NO2+)

Mh = (4 * 12.01) + (12 * 1.01) + (1 * 14.01) + (2 * 16.00) = 48.04 + 12.12 + 14.01 + 32.00 =

106.17 g/mol

Lipophilic portion: Linoleate (C18H31O2-)

Ml = (18 * 12.01) + (31 * 1.01) + (2 * 16.00) = 216.18 + 31.31 + 32.00 = 279.49 g/mol

Total Molecular Mass (M):

M = Mh + Ml = 106.17 + 279.49 = 385.66 g/mol

HLB Calculation:

HLB = 20 * (106.17 / 385.66) ≈ 5.51

Note: For ionic surfactants, Davies' method is often considered more accurate as it assigns

group numbers to different chemical moieties. However, Griffin's method provides a useful

initial estimate.

Conclusion
This technical guide has provided a detailed overview of the key physicochemical properties of

Diethanolammonium linoleate, a surfactant with potential applications in various scientific

and industrial fields. The presented data, including molecular characteristics, acid-base

properties, surfactant behavior, and solubility, offer a solid foundation for researchers and

formulation scientists. The detailed experimental protocols for synthesis and characterization

provide practical guidance for the preparation and analysis of this compound. The information

and methodologies outlined herein are intended to facilitate further research and development

involving Diethanolammonium linoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15194538?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethanolamine
https://surfactant.alfa-chemistry.com/hlb-value-and-calculation.html
https://pubchem.ncbi.nlm.nih.gov/compound/Linoleic-Acid
https://en.wikipedia.org/wiki/Linoleic_acid
https://en.wikipedia.org/wiki/Diethanolamine
https://www.sciencemadness.org/smwiki/index.php/Diethanolamine
https://cdn.caymanchem.com/cdn/insert/10006834.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-diethanolamine-dea-en.pdf
https://www.benchchem.com/product/b15194538#physicochemical-properties-of-diethanolammonium-linoleate
https://www.benchchem.com/product/b15194538#physicochemical-properties-of-diethanolammonium-linoleate
https://www.benchchem.com/product/b15194538#physicochemical-properties-of-diethanolammonium-linoleate
https://www.benchchem.com/product/b15194538#physicochemical-properties-of-diethanolammonium-linoleate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15194538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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